Cas no 683-73-8 (Ethene-d4 (9CI))

• Product Name: Ethene-d4 (9CI)
• CAS No: 683-73-8
• MF: C₂H₄
• MW: 32.0778074264526
• MDL: MFCD00084144
• CID: 513275
• PubChem ID: 123083
• Update Time: 2025-06-20

Ethene-d4 (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethene-d4 (9CI)
• (2H4)ethene
• (2H4)Ethylene
• [2H4]ethene
• [D4]ethylene
• 422851_ALDRICH
• AC1L3VTK
• d4-ethylene
• Ethene-d4
• Ethylene-d4
• perdeuterioethylene
• Poly(ethylene-d4)
• Tetradeuteroethylene
• EINECS 211-675-8
• MFCD00084144
• 683-73-8
• 1,1,2,2-tetradeuterioethene
• C2D4
• DTXSID30218454
• Ethylene-d4, 99 atom % D
• 25549-98-8
• VGGSQFUCUMXWEO-LNLMKGTHSA-N
• DTXCID50140945
• [2H4]ethylene

• MDL： MFCD00084144
• Inchi： 1S/C2H4/c1-2/h1-2H2/i1D2,2D2
• InChI Key： VGGSQFUCUMXWEO-LNLMKGTHSA-N
• SMILES： C(/[2H])(\[2H])=C(\[2H])/[2H]

Computed Properties

• Exact Mass: 32.0564071114g/mol
• Monoisotopic Mass: 32.0564071114g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: −169 °C(lit.)
• Boiling Point: −104 °C(lit.)
• Flash Point: -100 °C
• Vapor Pressure: 35.04 atm ( 20 °C)
• Solubility: Not determined

Ethene-d4 (9CI) Security Information

• Hazardous Material transportation number：UN 1962 2.1
• WGK Germany：1
• Hazard Category Code： 12-67
• Safety Instruction： 9-16-33-46-45
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：12-67

Additional information on Ethene-d4 (9CI)

Ethene-d4 (9CI) - A Comprehensive Overview

Ethene-d4 (9CI), also known as 1,1,2,2-tetradeuterioethane or 1,1,2,2-d4-ethane, is a deuterated derivative of ethene. This compound, with the CAS number 683-73-8, is widely used in various scientific and industrial applications due to its unique properties and stability. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, applications, and recent research advancements of Ethene-d4 (9CI).

Chemical Structure and Properties

Ethene-d4 (9CI) has the molecular formula C₂D₄. The deuterium atoms (D) replace the hydrogen atoms in the ethene molecule, resulting in a significant increase in molecular weight and a slight alteration in physical properties. The boiling point of Ethene-d4 (9CI) is approximately 10.3°C, which is slightly higher than that of its non-deuterated counterpart. This compound is colorless and odorless under standard conditions.

Synthesis Methods

The synthesis of Ethene-d4 (9CI) can be achieved through several methods. One common approach involves the catalytic hydrogenation of acetylene using deuterium gas. This process typically employs a palladium catalyst to facilitate the reaction. Another method involves the direct deuteration of ethylene using deuterium gas in the presence of a suitable catalyst. Recent advancements in catalytic chemistry have led to more efficient and selective methods for producing Ethene-d4 (9CI), reducing costs and improving yields.

Applications in Scientific Research

Ethene-d4 (9CI) finds extensive use in scientific research, particularly in nuclear magnetic resonance (NMR) spectroscopy. The presence of deuterium atoms enhances the NMR signals, making it easier to study complex molecular structures and interactions. Additionally, Ethene-d4 (9CI) is used as an internal standard in quantitative NMR analysis, providing a stable reference point for accurate measurements.

In organic synthesis, Ethene-d4 (9CI) serves as a valuable reagent for labeling compounds with deuterium atoms. This labeling technique is crucial for studying reaction mechanisms and kinetic isotope effects. Recent studies have demonstrated the utility of deuterated compounds in elucidating the pathways of complex organic reactions, contributing to the development of new synthetic methods.

Clinical and Pharmaceutical Applications

The pharmaceutical industry has also recognized the potential of deuterated compounds like Ethene-d4 (9CI). Deuteration can alter the metabolic profile of drugs, potentially improving their efficacy and reducing side effects. For instance, deuterated analogs of certain drugs have shown enhanced stability and longer half-lives in vivo. This property makes them attractive candidates for drug development.

Recent clinical trials have explored the use of deuterated compounds in treating various diseases. For example, a study published in the Journal of Medicinal Chemistry reported that a deuterated derivative of a known antiviral drug exhibited improved pharmacokinetics and reduced toxicity compared to its non-deuterated counterpart. These findings highlight the potential of deuterated compounds like Ethene-d4 (9CI) in advancing pharmaceutical research.

Environmental and Safety Considerations

Safety is a critical aspect when handling any chemical compound. While Ethene-d4 (9CI) strong> is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols. Deuterated compounds are not classified as hazardous materials but should be stored and handled with care to prevent contamination or accidental release.

In terms of environmental impact, the production and use of deuterated compounds are subject to regulatory guidelines to ensure minimal environmental footprint. Research into sustainable synthesis methods continues to advance, aiming to reduce energy consumption and waste generation during production processes.

Conclusion

Ethene-d4 (9CI) strong>, with its unique properties and diverse applications, continues to play a significant role in scientific research and industrial processes. From NMR spectroscopy to pharmaceutical development, this compound offers valuable insights and practical benefits across multiple fields. As research progresses, we can expect further innovations that leverage the unique characteristics of deuterated compounds like < strong>Ethene-d4 (9CI)< strong>. p > article > response >